Cas no 733030-70-1 (3-1-(4-chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl-2-cyanoprop-2-enoic acid)

3-1-(4-Chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl-2-cyanoprop-2-enoic acid is a specialized organic compound featuring a pyrrole core substituted with a 4-chlorophenyl group, methyl groups, and a cyanoacrylic acid moiety. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly as an intermediate for pharmaceuticals or agrochemicals. The presence of electron-withdrawing (cyano, carboxyl) and electron-donating (methyl) groups enhances its utility in condensation or cyclization reactions. Its well-defined stereochemistry and functional group compatibility allow for precise modifications in target molecule synthesis. The compound’s stability under standard conditions further supports its handling in laboratory settings. Suitable for research applications requiring tailored heterocyclic frameworks.
3-1-(4-chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl-2-cyanoprop-2-enoic acid structure
733030-70-1 structure
Product Name:3-1-(4-chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl-2-cyanoprop-2-enoic acid
CAS No:733030-70-1
MF:C16H13ClN2O2
MW:300.739622831345
CID:5224849
PubChem ID:2452130
Update Time:2025-10-05

3-1-(4-chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl-2-cyanoprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-[1-(4-chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-2-cyanoprop-2-enoic acid
    • 2-Propenoic acid, 3-[1-(4-chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-2-cyano-
    • 3-1-(4-chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl-2-cyanoprop-2-enoic acid
    • Inchi: 1S/C16H13ClN2O2/c1-10-7-12(8-13(9-18)16(20)21)11(2)19(10)15-5-3-14(17)4-6-15/h3-8H,1-2H3,(H,20,21)
    • InChI Key: QAVNFLXPWBXWOQ-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C(C#N)=CC1C=C(C)N(C2=CC=C(Cl)C=C2)C=1C

3-1-(4-chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl-2-cyanoprop-2-enoic acid Pricemore >>

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Additional information on 3-1-(4-chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl-2-cyanoprop-2-enoic acid

Comprehensive Overview of 3-1-(4-chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl-2-cyanoprop-2-enoic acid (CAS No. 733030-70-1)

The compound 3-1-(4-chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl-2-cyanoprop-2-enoic acid (CAS No. 733030-70-1) is a specialized organic molecule with a unique structural framework that combines a pyrrole ring, a chlorophenyl group, and a cyanoacrylic acid moiety. This combination of functional groups makes it a subject of interest in various chemical and pharmaceutical research applications. The presence of the 4-chlorophenyl group and the cyanoacrylic acid segment suggests potential reactivity and utility in synthetic chemistry, particularly in the development of novel materials or bioactive compounds.

One of the key features of 3-1-(4-chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl-2-cyanoprop-2-enoic acid is its potential role in medicinal chemistry. Researchers are increasingly exploring pyrrole derivatives for their pharmacological properties, such as anti-inflammatory, antimicrobial, and anticancer activities. The incorporation of a cyano group and an acrylic acid moiety could further enhance its bioactivity, making it a candidate for drug discovery programs. Recent trends in AI-driven drug design have highlighted the importance of such structurally diverse compounds in virtual screening and molecular docking studies.

From a synthetic perspective, the compound's structure offers opportunities for further chemical modifications. The 2-cyanoprop-2-enoic acid segment, for instance, can participate in Michael addition reactions or serve as a precursor for more complex heterocycles. This versatility aligns with the growing demand for custom synthesis and building blocks in organic chemistry, particularly in the pharmaceutical and agrochemical industries. Companies specializing in fine chemicals often seek such tailored compounds to support innovative research projects.

The market for specialty chemicals like 3-1-(4-chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl-2-cyanoprop-2-enoic acid is expanding, driven by advancements in drug development and material science. With the rise of green chemistry initiatives, there is also a focus on optimizing the synthesis of such compounds to minimize environmental impact. Researchers are exploring catalytic methods and solvent-free reactions to produce pyrrole-based derivatives more sustainably, addressing both industrial and regulatory concerns.

In analytical chemistry, the characterization of CAS No. 733030-70-1 involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are critical for ensuring purity and confirming structural integrity, especially when the compound is used in high-value applications. The increasing use of machine learning in spectral analysis has further streamlined the identification and quality control processes for complex molecules like this one.

Another area of interest is the compound's potential application in material science. The conjugated system formed by the pyrrole ring and the cyanoacrylic acid group could exhibit interesting electronic properties, making it a candidate for organic semiconductors or photovoltaic materials. This aligns with the global push toward renewable energy and the development of organic electronics, a hot topic in both academic and industrial research.

For researchers and procurement specialists, sourcing 3-1-(4-chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl-2-cyanoprop-2-enoic acid requires attention to supplier reliability and technical specifications. Reputable chemical suppliers often provide detailed certificates of analysis (CoA) and safety data sheets (SDS) to ensure compliance with international standards. The compound's stability, solubility, and storage conditions are also critical factors for end-users in both academia and industry.

In summary, 3-1-(4-chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl-2-cyanoprop-2-enoic acid (CAS No. 733030-70-1) represents a multifaceted compound with promising applications across chemistry, pharmaceuticals, and materials science. Its unique structure and functional groups make it a valuable target for synthetic and mechanistic studies, while its potential bioactivity and electronic properties align with current research trends. As the demand for innovative chemical solutions grows, this compound is poised to play a significant role in advancing scientific and technological frontiers.

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